Comprehensive Technical Guide on CAS 64712-27-2 (1,1-Dichloro-1,3,3,3-tetrafluoropropane): Molecular Architecture, Bonding Dynamics, and Atmospheric Kinetics
Comprehensive Technical Guide on CAS 64712-27-2 (1,1-Dichloro-1,3,3,3-tetrafluoropropane): Molecular Architecture, Bonding Dynamics, and Atmospheric Kinetics
Executive Summary
CAS 64712-27-2, systematically named 1,1-dichloro-1,3,3,3-tetrafluoropropane and commonly referred to as HCFC-234fb, is a first-generation hydrochlorofluorocarbon (HCFC) alternative[1][2]. Originally developed to replace fully halogenated chlorofluorocarbons (CFCs) in applications such as refrigeration, fire suppression, and specialized proteomics research, HCFC-234fb incorporates hydrogen into its carbon backbone to increase its susceptibility to tropospheric degradation[2]. While this structural modification successfully reduces its Ozone Depletion Potential (ODP) compared to legacy CFCs, its atmospheric persistence and strong infrared absorption characteristics still impart a significant Global Warming Potential (GWP)[2][3]. This guide provides an in-depth analysis of its molecular bonding, atmospheric transformation kinetics, and the self-validating experimental protocols used to quantify its environmental impact.
Molecular Architecture and Bonding Dynamics
The macroscopic behavior and atmospheric fate of HCFC-234fb are directly dictated by its molecular connectivity: CCl₂F–CH₂–CF₃ . As an isomer within the broader HCFC-234 family[4], the "fb" designation specifies the exact arrangement of its halogens, which creates distinct electronic and steric environments across its three carbon centers.
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C1 (Terminal Dichlorofluoro Group, -CCl₂F): This carbon is bonded to two highly polarizable, sterically bulky chlorine atoms and one fluorine atom. The C–Cl bonds are the weakest linkages in the molecule. If HCFC-234fb reaches the stratosphere, these bonds undergo UV photolysis, releasing chlorine radicals that catalyze ozone destruction, which accounts for its ODP of 0.215[5].
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C2 (Central Methylene Bridge, -CH₂-): This is the critical reactive site. It is the only carbon in the molecule containing hydrogen atoms. The adjacent -CCl₂F and -CF₃ groups exert strong electron-withdrawing inductive effects, reducing the electron density around the C–H bonds. Despite this deactivation, the C2 position remains the exclusive site for hydrogen abstraction by atmospheric oxidants because the resulting alkyl radical is stabilized by the adjacent halogenated carbons[2].
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C3 (Terminal Trifluoromethyl Group, -CF₃): This group is highly electronegative, sterically compact, and chemically inert under standard atmospheric conditions. The C–F bonds are exceptionally strong (~480 kJ/mol) and are responsible for the molecule's strong infrared absorption in the atmospheric window (600–1600 cm⁻¹), driving its high GWP[2][3].
Figure 1: Molecular connectivity of HCFC-234fb highlighting the C2 reactive site.
Atmospheric Transformation Kinetics
The primary tropospheric sink for HCFC-234fb is the gas-phase reaction with hydroxyl (•OH) radicals[2].
Reaction Mechanism: The oxidation is initiated by •OH abstracting a hydrogen atom from the C2 position, yielding water and a haloalkyl radical (CF₃-C•H-CCl₂F)[2]. This radical rapidly reacts with molecular oxygen (O₂) to form a peroxy radical (CF₃-CH(OO•)-CCl₂F). Subsequent reactions with NO and further oxidation lead to the cleavage of the carbon backbone, producing stable secondary degradation products, primarily carbonyl difluoride (C(O)F₂), trifluoroacetaldehyde (CF₃CHO), and C(O)ClF[3].
Kinetic Causality: Theoretical calculations using high-level quantum chemistry (CCSD(T)/aug-cc-pVTZ) estimate the •OH reaction rate coefficient at 3.89 × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹ at 298 K[2]. Experimental relative rate studies using FT-IR confirm this magnitude, reporting a value of (2.9 ± 0.8) × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹[3]. While chlorine atoms can also initiate degradation, the rate coefficient for •OH is two orders of magnitude higher than that for Cl atoms (2.54 × 10⁻¹⁷ cm³ molecule⁻¹ s⁻¹), making •OH the dominant driver of its atmospheric lifetime[2].
Figure 2: Primary atmospheric degradation pathway of HCFC-234fb via •OH radicals.
Experimental Protocol: Self-Validating Relative Rate Method
To accurately determine the bimolecular rate constant for the reaction of HCFC-234fb with •OH radicals, researchers employ the Relative Rate Method coupled with Fourier Transform Infrared (FT-IR) spectroscopy[3].
Causality of Design: Absolute rate measurements require the exact quantification of highly reactive, short-lived •OH radicals, which introduces significant experimental error. The relative rate method bypasses this by measuring the decay of the target compound (HCFC-234fb) relative to a reference compound (e.g., CH₃CCl₃) whose •OH reaction rate is already well-established.
Self-Validating Workflow:
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Chamber Passivation & Background Check: Evacuate a Teflon-lined environmental chamber to 10⁻³ Torr. Acquire a background FT-IR spectrum to ensure the absence of residual contaminants.
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Gas Mixture Preparation: Introduce HCFC-234fb, the reference compound, and an •OH precursor (e.g., ozone + water vapor, or isopropyl nitrite) into the chamber, backfilling with synthetic air to 700 Torr at 298 K[3].
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Internal Control (Dark Stability Validation): Monitor the mixture in the dark for 30–60 minutes via FT-IR. Validation Criteria: The concentrations of HCFC-234fb and the reference must remain constant (Δ < 1%). This step proves that any subsequent decay is due to •OH reaction, not wall loss or dark reactions.
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Photolytic Initiation: Irradiate the chamber with UV lamps (290–400 nm) to photolyze the precursor and generate a steady state of •OH radicals.
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In-Situ FT-IR Monitoring: Continuously collect FT-IR spectra. The strong C–F stretching vibrations (1000–1300 cm⁻¹) provide distinct, non-overlapping peaks for the precise quantification of HCFC-234fb decay[3].
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Kinetic Analysis: Plot ln([HCFC]₀/[HCFC]t) versus ln([Ref]₀/[Ref]t). The slope of this linear regression directly yields the ratio of the rate constants (
).
Figure 3: Self-validating relative rate experimental workflow for •OH kinetics.
Quantitative Data and Environmental Impact Metrics
The physicochemical properties and environmental metrics of HCFC-234fb dictate its regulatory status. Because it is a volatile liquid at room temperature (boiling point 61 °C)[6], any uncontained HCFC-234fb will rapidly partition into the atmosphere.
| Property | Value | Source |
| IUPAC Name | 1,1-Dichloro-1,3,3,3-tetrafluoropropane | [1] |
| CAS Registry Number | 64712-27-2 | [1] |
| Molecular Formula | C₃H₂Cl₂F₄ | [6] |
| Molecular Weight | 184.95 g/mol | [6] |
| Boiling Point | 61 °C @ 764 mmHg | [6] |
| Rate Coefficient ( | ~2.9 to 3.89 × 10⁻¹⁵ cm³ molecule⁻¹ s⁻¹ | [2][3] |
| Atmospheric Lifetime | 8.2 to 26.2 years | [2][5] |
| Ozone Depletion Potential (ODP) | 0.215 | [5] |
| Global Warming Potential (100-yr) | 712 to 1460 | [2][3] |
| Radiative Efficiency | 0.246 to 0.26 W m⁻² ppb⁻¹ | [2][3] |
References
- Source: synquestlabs.
- Source: epa.
- Source: noaa.
- Source: kb.
- Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb)
- Source: kokusaidenki.co.
Sources
- 1. Substance Registry Services | US EPA [cdxapps.epa.gov]
- 2. Atmospheric oxidation pathways of CF3CH2CFCl2 (HCFC-234fb) with OH-radicals and Cl-atoms: insights into the mechanism, thermodynamics, and kinetics - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
- 3. soeg.kb.dk [soeg.kb.dk]
- 4. kokusaidenki.co.jp [kokusaidenki.co.jp]
- 5. csl.noaa.gov [csl.noaa.gov]
- 6. CAS 64712-27-2 | 1100-7-53 | MDL MFCD02184064 | 1,1-Dichloro-1,3,3,3-tetrafluoropropane | SynQuest Laboratories [synquestlabs.com]
